Whether language is grounded in action and perception has been a key question in cognitive science, yet little attention has been given to the sense of smell. We directly test whether smell is necessary for comprehension of odor language, by comparing language processing in a group of participants with no sense of smell (anosmics) to a group of control participants. We found no evidence for a difference in online comprehension of odor and taste language between anosmics and controls using a lexical decision task and a semantic similarity judgment task, suggesting olfaction is not critical to the comprehension of odor language. Contrary to predictions, anosmics were better at remembering odor words, and rated odor and taste words as more positively valenced than control participants. This study finds no detriment to odor language after losing the sense of smell, supporting the proposal that odor language is not grounded in odor perception.

Reading activates a region within the left lateral occipitotemporal sulcus (OTS) known as the ‘visual word form area’ (VWFA). While several studies have investigated the impact of reading on brain structure through neuroplastic mechanisms, it has been recently suggested that individual differences in the pattern of the posterior OTS may predict reading skills in adults. In the present study, we first examined whether the structure and morphology and the anatomical connectivity of the left OTS are associated to reading ability. Second, we explored whether reading skills are predicted by the pattern of the left OTS. We found that reading skills were positively associated with increased connectivity between the left OTS and a network of reading-related regions in the left hemisphere. On the other hand, we did not observe an association between the pattern of the left OTS and reading skills. Finally, we found evidence that the morphology and the connectivity of the left OTS are correlated to its sulcal pattern.

We used diffusion magnetic resonance imaging tractography to investigate the effect of language modality on the anatomy of the ventral white matter language network by comparing unimodal (Italian/English) and bimodal bilinguals (Italian/Italian Sign Language). We extracted the diffusion tractography measures of the Inferior Longitudinal fasciculus (ILF), Uncinate fasciculus (UF) and Inferior Fronto-Occipital fasciculus (IFOF) and we correlated them with the degree of bilingualism and the individual performance in fluency tasks. For both groups of bilinguals, the microstructural properties of the right ILF were correlated with individual level of proficiency in L2, confirming the involvement of this tract in bilingualism. In addition, we found that the degree of left lateralization of the ILF predicted the performance in semantic fluency in L1. The microstructural properties of the right UF correlated with performance in phonological fluency in L1, only for bimodal bilinguals. Overall, the pattern shows both similarities and differences between the two groups of bilinguals.

Angelman syndrome (AS) is known to affect expressive and receptive communication abilities. This study examined individual differences in neural mechanisms underlying speech processing in children with AS (n = 24, M age = 10.01 years) and typical development (n = 30, M age = 10.82 years) using auditory event-related potentials during passive listening to common English words and novel pseudowords. A group of adults with AS (n = 7, M = 31.78 years) provided data about the upper developmental range. The typically developing group demonstrated the expected more negative amplitudes in response to words than pseudowords within 250–500 ms after stimulus onset at the left temporal scalp region. Children and adults with AS exhibited a similar left-lateralized pattern of word-pseudoword differentiation at temporal and parietal regions, but not the midline parietal memory response for known words observed in the typically developing group, suggesting typical-like word-pseudoword differentiation along with possible alterations in the automatic recall of word meaning. These results have important implications for understanding receptive and expressive communication processes in AS and support the use of auditory neural responses for characterizing individual differences in neurodevelopmental disorders with limited speech.

We utilized the N400 effect to investigate the influence of speech register on predictive language processing. Participants listened to long stretches (4 – 15 min) of naturalistic speech from different registers (dialogues, news broadcasts, and read-aloud books), totalling approximately 50,000 words, while the EEG signal was recorded. We estimated the surprisal of words in the speech materials with the aid of a statistical language model in such a manner that it reflected different predictive processing strategies; generic, register-specific, or recency-based. The N400 amplitude was best predicted with register-specific word surprisal, indicating that the statistics of the wider context (i.e., register) influences predictive language processing. Furthermore, adaptation to speech register cannot merely be explained by recency effects; instead, listeners adapt their word anticipations to the presented speech register.

Most functional MRI studies of language processing have focussed on group-level inference, but for clinical use, the aim is to predict outcomes at an individual patient level. This requires being able to identify atypical activation and understand how differences relate to language outcomes. A language mapping paradigm that selectively activates left hemisphere language regions in healthy individuals allows atypical activation in a patient to be more easily identified. We investigated the interindividual variability and consistency of language activation in 12 healthy participants using three tasks—verb generation, responsive naming, and sentence comprehension—for future presurgical use. Responsive naming produced the most consistent left-lateralised activation across participants in frontal and temporal regions that postsurgical voxel-based lesion-symptom mapping studies suggest are most critical for language outcomes. Studies with a long-term clinical aim of predicting language outcomes in neurosurgical patients and stroke patients should first establish paradigm validity at an individual level in healthy participants.

Reading acquisition leads to the restructuring of representational units in the brain, which influences spoken word processing. This makes spoken word recognition a bimodal process. However, the organization of phonological and orthographic units is dependent on the orthographic depth of the writing system and might play a role in the bimodal processing of spoken words. We investigated this question across two EEG experiments with German native speakers using an auditory priming paradigm and manipulating phonological (e.g., Reh – Tee) and orthographic (e.g., See – Tee) overlap between prime and target. Experiment 1 was conducted in German and revealed inhibitory effects for orthographic overlap, but facilitating effects for phonological overlap. Experiment 2 was conducted in English and revealed facilitating effects for orthographic and phonological overlap. We conclude that orthography influences spoken word processing in both languages, but the nature of the influence is dependent on the orthographic depth of the target language.

Previous research has shown that positive and negative moods differently modulate lexico-semantic processes. However, little is known about effects of mood on creative meaning comprehension in bilinguals. Here, Polish–English (L1–L2) female bilinguals made meaningfulness judgments on L1 and L2 novel metaphoric, literal, and anomalous sentences during an EEG session featuring positive and negative mood induction. While novel metaphors elicited comparable event-related potential responses to anomalous sentences in the N400 time frame indexing lexico-semantic processing, the former evoked smaller amplitudes than the anomalous condition in the late positive complex (LPC) window, marking meaning re-evaluation. Also, the LPC responses to the three sentence types all converged when participants were in a negative mood, indicating that a negative mood, unlike a positive one, inhibits reliance on general knowledge structures and leads to more detail-oriented processing of semantically complex meanings in both L1 and L2.

The ability of each hemisphere to construct visual simulations during first language (L1) and second language (L2) sentence reading was investigated. Late bilinguals read L1 and L2 sentences and decided after each sentence whether a pictured object was mentioned in the sentence. Target pictures were presented laterally in the left/right visual field (LVF/RVF) to the right/left hemisphere (RH/LH), respectively. 'Yes' responses were faster when the pictured object's shape matched, rather than mismatched, the sentence-implied shape, irrespective of the language involved. Critically, this visual shape effect was significant only under LVF/RH presentation, indicating that visual simulations are more likely to occur in the RH than in the LH. The fact that a similar experiment with central picture presentation has produced a significant shape effect only in the L1 (Norman & Peleg, 2022), suggests that under normal (central) reading conditions, the RH may be less involved in L2 than in L1 reading.

Individual differences in reading ability are associated with characteristics of white matter microstructure in the brain. However, previous studies have largely measured reading as a single construct, resulting in difficulty characterizing the role of structural connectivity in discrete subskills of reading. The present study used diffusion tensor imaging to examine how white matter microstructure, measured by fractional anisotropy (FA), relates to individual differences in reading subskills in children aged 8 to 14 (n = 65). Findings showed positive correlations between FA of the left arcuate fasciculus and measures of single word reading and rapid naming abilities. Negative correlations were observed between FA of the right inferior longitudinal fasciculus and bilateral uncinate fasciculi, and reading subskills, particularly reading comprehension. The results suggest that although reading subskills rely to some extent on shared tracts, there are also distinct characteristics of white matter microstructure supporting different components of reading ability in children.